Cas no 4439-99-0 (Epilupeol)

Epilupeol structure
Epilupeol structure
Product Name:Epilupeol
CAS No:4439-99-0
Molecular Formula:C30H50O
Molecular Weight:426.717409610748
CID:929469
PubChem ID:5270628

Epilupeol Properties

Names and Identifiers

    • LUPEOL
    • Epilupeol
    • 3-Epilupeol
    • E8SUT3IMRZ
    • 3-epi-Epilupeol
    • MEGxp0_001577
    • Q27277014
    • ACon1_000037
    • CHEMBL459702
    • DTXSID701318679
    • 3-EPI-LUPEOL
    • LUP-20(29)-EN-3.ALPHA.-OL
    • UNII-E8SUT3IMRZ
    • (1R,3aR,5aR,5bR,7aR,9R,11aR,11bR,13aR,13bR)-3a,5a,5b,8,8,11a-hexamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-ol
    • SCHEMBL15263404
    • NCGC00384683-01
    • (1R,3aR,5aR,5bR,7aR,9R,11aR,11bR,13aR,13bR)-1-isopropenyl-3a,5a,5b,8,8,11a-hexamethyl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-ol
    • LUP-20(30)-EN-3.ALPHA.-OL
    • Lup-20(29)-en-3-ol, (3alpha)-
    • NCGC00168853-01
    • LUP-20(29)-EN-3-OL, (3.ALPHA.)-
    • 4439-99-0
    • AKOS040751700
    • CHEBI:182364
    • InChIKey: MQYXUWHLBZFQQO-ISZJTHHZSA-N
    • Inchi: 1S/C30H50O/c1-19(2)20-11-14-27(5)17-18-29(7)21(25(20)27)9-10-23-28(6)15-13-24(31)26(3,4)22(28)12-16-30(23,29)8/h20-25,31H,1,9-18H2,2-8H3/t20-,21+,22-,23+,24+,25+,27+,28-,29+,30+/m0/s1
    • SMILES: O[C@@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@]1(C)[C@@H]2CC[C@@H]2[C@H]3[C@H](C(=C)C)CC[C@]3(C)CC[C@@]12C

Computed Properties

  • Exact Mass: 426.386166214g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 426.386166214g/mol
  • Heavy Atom Count: 31
  • Complexity: 766
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 9.9
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 20.2

Epilupeol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
TargetMol Chemicals
T31653-5 mg
Epilupeol
4439-99-0 98%
5mg
¥ 7,000

Epilupeol Related Literature

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.pinrchem.com/english.html
Xiamen PinR Bio-tech Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jincang Pharmaceutical (Shanghai) Co., LTD.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
https://www.szgeneleebio.com/
Suzhou Genelee Bio-Technology Co., Ltd.